Octyl [3-(trifluoromethyl)phenyl]acetate

• CAS No.: 89863-80-9
• Molecular Formula: C17H23F3O2
• Molecular Weight: 316.36 g/mol
• IUPAC Name: octyl 2-[3-(trifluoromethyl)phenyl]acetate
• InChI: InChI=1S/C17H23F3O2/c1-2-3-4-5-6-7-11-22-16(21)13-14-9-8-10-15(12-14)17(18,19)20/h8-10,12H,2-7,11,13H2,1H3
• InChI Key: XDQWHHTXUSWJCJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC(=O)CC1=CC(=CC=C1)C(F)(F)F

Description

Octyl [3-(trifluoromethyl)phenyl]acetate is a useful research compound. Its molecular formula is C17H23F3O2 and its molecular weight is 316.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 3-trifluoromethylphenylacetic acid (150.0 g), n-octanol (130.0 g), p-toluenesulphonic acid (9.5 g) and benzene (800 ml) is refluxed for 7 hours with a Dean-Stark separator. The solution is washed with a 10% aqueous solution of sodium carbonate (3×500 ml) and with water (3×500 ml). After drying over magnesium sulphate, the solvent is evaporated in vacuo. The residue is distilled (95°-97°/2·10-2Torr) to yield n-octyl 3-trifluoromethylphenylacetate.

Synthesis routes and methods II

Procedure details